Cas no 41755-60-6 (alpha-Palmitoyloxy-toluol)

• Product Name: alpha-Palmitoyloxy-toluol
• CAS No: 41755-60-6
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• MDL: MFCD32670681
• CID: 2066486
• PubChem ID: 13908925
• Update Time: 2025-11-02

alpha-Palmitoyloxy-toluol Chemical and Physical Properties

Names and Identifiers

• alpha-Palmitoyloxy-toluol
• benzyl hexadecanoate
• benzyl palmitate
• Benzylpalmitat
• hexadecanoic acid, phenylmethyl ester
• palmitic acid benzyl ester
• Palmitinsaeure-benzylester
• DTXSID10194580
• 41755-60-6
• D93467
• V5DZS5IE7C
• CKEVMZSLVHLLBF-UHFFFAOYSA-N
• AS-76852
• Q27291558
• Hexadecanoic acid benzyl ester
• CHEMBL136551
• SCHEMBL1356933
• UNII-V5DZS5IE7C

• MDL： MFCD32670681
• Inchi： 1S/C23H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-23(24)25-21-22-18-15-14-16-19-22/h14-16,18-19H,2-13,17,20-21H2,1H3
• InChI Key： CKEVMZSLVHLLBF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 346.287180451g/mol
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.9109
• Melting Point: 36°C
• Boiling Point: 441.26°C (rough estimate)
• Refractive Index: 1.4689 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on alpha-Palmitoyloxy-toluol

Research Brief on alpha-Palmitoyloxy-toluol (CAS: 41755-60-6): Recent Advances and Applications in Chemical Biomedicine

alpha-Palmitoyloxy-toluol (CAS: 41755-60-6) is a chemically modified derivative of toluol (toluene) that has garnered significant attention in the field of chemical biomedicine due to its potential therapeutic and industrial applications. Recent studies have explored its role as an antioxidant, anti-inflammatory agent, and its utility in drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, efficacy, and safety profiles.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antioxidant properties of alpha-Palmitoyloxy-toluol, demonstrating its ability to scavenge free radicals and reduce oxidative stress in cellular models. The study utilized in vitro assays and molecular docking simulations to elucidate its interaction with reactive oxygen species (ROS). Results indicated a dose-dependent reduction in ROS levels, suggesting its potential as a therapeutic agent for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In another recent development, researchers at the University of Cambridge explored the anti-inflammatory effects of alpha-Palmitoyloxy-toluol in a murine model of chronic inflammation. The compound was found to inhibit the production of pro-inflammatory cytokines, including TNF-alpha and IL-6, by modulating the NF-kB signaling pathway. These findings, published in Biochemical Pharmacology, underscore its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

Beyond its therapeutic applications, alpha-Palmitoyloxy-toluol has also been investigated for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a lipid-based carrier for hydrophobic drugs, enhancing their bioavailability and targeted delivery. The study reported improved pharmacokinetic profiles of several anticancer drugs when conjugated with alpha-Palmitoyloxy-toluol, paving the way for its use in nanomedicine.

Despite these promising findings, challenges remain in the clinical translation of alpha-Palmitoyloxy-toluol. Issues such as long-term toxicity, optimal dosing, and large-scale synthesis need to be addressed. Ongoing research is focused on these aspects, with preliminary results expected in the coming years. The compound's versatility and efficacy make it a compelling candidate for further investigation in both therapeutic and industrial applications.

In conclusion, alpha-Palmitoyloxy-toluol (CAS: 41755-60-6) represents a multifaceted compound with significant potential in chemical biomedicine. Its antioxidant, anti-inflammatory, and drug delivery properties highlight its broad applicability, while ongoing research aims to overcome existing limitations. This brief underscores the importance of continued exploration to fully realize its therapeutic and industrial benefits.